2-(5-Bromothiophen-2-yl)-2-(4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl)acetic acid

Specification

• Molecular Formula: C16H23BrN2O4S
• Molecular Weight: 419.3 g/mol
• IUPAC Name: 2-(5-bromothiophen-2-yl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]acetic acid
• Standard InChI: InChI=1S/C16H23BrN2O4S/c1-16(2,3)23-15(22)19-8-4-7-18(9-10-19)13(14(20)21)11-5-6-12(17)24-11/h5-6,13H,4,7-10H2,1-3H3,(H,20,21)
• Standard InChI Key: HFEBOIDJFKSHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(CC1)C(C2=CC=C(S2)Br)C(=O)O

Introduction

The compound 2-(5-Bromothiophen-2-yl)-2-(4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl)acetic acid is a complex organic molecule that incorporates several functional groups, including a bromothiophene ring, a tert-butoxycarbonyl (Boc) group, and a diazepan ring. This structure suggests potential applications in pharmaceutical chemistry due to its diverse functional groups, which can participate in various biochemical interactions.

Biological Activity and Potential Applications

While specific biological activity data for 2-(5-Bromothiophen-2-yl)-2-(4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl)acetic acid are not available, compounds with similar structural features often exhibit interesting pharmacological properties. For instance, diazepan derivatives can have anxiolytic or analgesic effects, and bromothiophene-containing compounds may display unique interactions with biological targets due to the bromine atom's influence on the molecule's electronic properties.

Data Table: Comparison with Related Compounds

Compound Name	CAS Number	Molecular Weight	Biological Activity
tert-Butyl (5-bromothiophen-2-yl)carbamate	943321-89-9	278.17	Not specified
(R)-3-(5-Bromothiophen-2-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid	261380-16-9	350.23	Not specified
3-(5-bromothiophen-2-yl)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid	2137845-67-9	Not specified	Not specified